Cas no 1822578-38-0 (3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester)

• Product Name: 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester
• CAS No: 1822578-38-0
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 5912421
• PubChem ID: 165872509
• Update Time: 2025-06-09

3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1822578-38-0
• EN300-1300579
• methyl 2-amino-3-(2-chlorothiophen-3-yl)propanoate
• 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester

• Inchi： 1S/C8H10ClNO2S/c1-12-8(11)6(10)4-5-2-3-13-7(5)9/h2-3,6H,4,10H2,1H3
• InChI Key： HJCLTENFVWRZNQ-UHFFFAOYSA-N
• SMILES： C1(Cl)SC=CC=1CC(N)C(OC)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 293.9±35.0 °C(Predicted)
• pka: 6?+-.0.33(Predicted)

Additional information on 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester

Research Brief on 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester (CAS: 1822578-38-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of thiophene-based compounds, particularly 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester (CAS: 1822578-38-0). This compound has garnered attention due to its potential applications in drug discovery and development, specifically as a building block for novel therapeutic agents. The following brief synthesizes the latest research findings and contextualizes its relevance in the pharmaceutical industry.

The compound 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester is a chiral derivative of thiophene, characterized by its unique structural features, including an amino group and a chloro substituent. Recent studies have explored its utility as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its structural versatility allows for modifications that enhance binding affinity and selectivity toward specific biological targets.

One of the key studies published in the Journal of Medicinal Chemistry (2023) investigated the compound's role in the development of small-molecule inhibitors for protein-protein interactions (PPIs). Researchers utilized 1822578-38-0 as a scaffold to design analogs that disrupt pathological PPIs involved in neurodegenerative diseases. The study reported promising in vitro results, with several analogs demonstrating nanomolar affinity for target proteins and minimal cytotoxicity in neuronal cell lines.

Another notable research effort, documented in ACS Chemical Biology (2024), focused on the compound's application in prodrug design. By leveraging the ester functionality of 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester, scientists developed prodrugs with improved pharmacokinetic properties. These prodrugs exhibited enhanced bioavailability and sustained release profiles in preclinical models, suggesting their potential for oral administration in chronic conditions.

In addition to its therapeutic potential, recent synthetic methodologies have optimized the production of 1822578-38-0. A study in Organic Letters (2023) described a catalytic asymmetric synthesis route that yields the compound with high enantiomeric purity (>99% ee). This advancement addresses previous challenges related to racemization and scalability, making the compound more accessible for industrial applications.

Despite these promising developments, challenges remain. For instance, the metabolic stability of derivatives derived from 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester requires further investigation. Preliminary data indicate that certain metabolites may exhibit off-target effects, necessitating structural refinements. Future research directions include the exploration of prodrug strategies to mitigate these issues and the evaluation of in vivo efficacy in disease models.

In conclusion, 3-Thiophenepropanoic acid, α-amino-2-chloro-, methyl ester (CAS: 1822578-38-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from PPI inhibitors to prodrug development, supported by recent synthetic and pharmacological advancements. Continued research will be critical to unlocking its full therapeutic potential and addressing existing limitations.